2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride

• IUPAC Name: 2-[(6-oxopyrimido[2,1-b]quinazolin-2-yl)amino]benzamide;hydrochloride
• InChI: InChI=1S/C18H13N5O2.ClH/c19-16(24)11-5-1-3-7-13(11)20-15-9-10-23-17(25)12-6-2-4-8-14(12)21-18(23)22-15;/h1-10H,(H2,19,24)(H,20,21,22);1H
• InChI Key: KOKSGTYHJLLAKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C=CC(=NC3=N2)NC4=CC=CC=C4C(=O)N.Cl
• Molecular Formula: C18H14ClN5O2
• Molecular Weight: 367.8 g/mol

Description

2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a pyrimidoquinazoline core structure and an amine group attached to a benzamide moiety. The hydrochloride salt form of this compound is commonly used for research purposes.

Mechanism of Action

The exact mechanism of action of 2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival, such as topoisomerase II and protein kinase B (AKT).
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to exhibit other biochemical and physiological effects. For example, this compound has been found to inhibit the growth of bacteria and fungi, suggesting its potential as an antimicrobial agent. It has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride in lab experiments is its potent anticancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, one of the limitations of this compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride. One of the potential directions is to further investigate its mechanism of action and identify its molecular targets in cancer cells. Another direction is to modify its chemical structure to improve its solubility and pharmacokinetics. Additionally, this compound may also be explored for its potential applications in other scientific research fields, such as antimicrobial and anti-inflammatory drug development.

Scientific Research Applications

2-[(6-oxo-6H-pyrimido[2,1-b]quinazolin-2-yl)amino]benzamide hydrochloride has been extensively studied for its potential applications in various scientific research fields. One of the major applications of this compound is in the development of new drugs for the treatment of cancer. Several studies have shown that this compound exhibits potent anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia.